N-ethyl-6-methyl-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine

• IUPAC Name: N-ethyl-6-methyl-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C16H23N7/c1-4-17-14-11-12(2)20-16(21-14)23-9-7-22(8-10-23)15-13(3)18-5-6-19-15/h5-6,11H,4,7-10H2,1-3H3,(H,17,20,21)
• InChI Key: VQKZMQSMLGUUHC-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C3=NC=CN=C3C
• Molecular Formula: C16H23N7
• Molecular Weight: 313.40 g/mol

Description

“N-ethyl-6-methyl-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the pyrimidine and piperazine rings.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The amine group (-NH2) is a common site of reactivity in organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These properties could include its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Antifungal and Anticancer Applications

1,2,4-Triazine derivatives, which share a similar structure with the compound , have been found to exhibit a variety of biological applications such as antifungal and anticancer.

Anti-HIV Applications

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Anti-inflammatory and Analgesic Applications

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Antihypertensive and Cardiotonic Applications

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Neuroleptic and Nootropic Applications

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Antiviral and Antiprotozoal Applications

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Antimicrobial and Antiparasitic Applications

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Antipsychotic Applications

Piperazine derivatives, which are part of the structure of the compound , have been used as antipsychotic drug substances.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve studying its mechanism of action in biological systems.